Cas no 2172598-95-5 (methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172598-95-5
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 6507650
• PubChem ID: 165606609
• Update Time: 2025-05-21

methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• methyl({[5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methyl})amine
• EN300-1596875
• 2172598-95-5

• Inchi： 1S/C7H11F3N4/c1-5-6(3-11-2)12-13-14(5)4-7(8,9)10/h11H,3-4H2,1-2H3
• InChI Key： FVTMXJKOLRXJFR-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=C(CNC)N=N1)(F)F

Computed Properties

• Exact Mass: 208.09358085g/mol
• Monoisotopic Mass: 208.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

Comprehensive Overview of Methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172598-95-5)

In the rapidly evolving field of chemical synthesis and pharmaceutical research, methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172598-95-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its triazole core and trifluoroethyl moiety, is a subject of interest for researchers exploring bioactive molecules and drug discovery. Its molecular framework offers versatility in medicinal chemistry, making it a valuable candidate for further study.

The CAS No. 2172598-95-5 is often associated with queries related to synthetic pathways, structural analogs, and biological activity. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as building blocks for high-throughput screening. Researchers frequently search for "how to synthesize methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine" or "applications of trifluoroethyl triazole derivatives," reflecting the growing demand for specialized knowledge in this niche.

From a structural perspective, the compound's triazole ring is known for its stability and ability to participate in hydrogen bonding, which is critical for molecular interactions in biological systems. The inclusion of a trifluoroethyl group enhances its lipophilicity, a property often sought after in CNS-targeting drugs. This combination makes CAS No. 2172598-95-5 a promising scaffold for neurological disorder research, a topic frequently discussed in biomedical forums.

In the context of green chemistry, the synthesis of methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine has been optimized to reduce environmental impact, aligning with global sustainability goals. Questions like "eco-friendly synthesis of triazole derivatives" are increasingly common, underscoring the need for sustainable methodologies. Additionally, the compound's potential role in agrochemicals and material science has sparked interest, particularly in crop protection and polymer modification.

For laboratory professionals, handling CAS No. 2172598-95-5 requires adherence to standard safety protocols, though it is not classified as a hazardous material. Its storage conditions and solubility profiles are frequently searched topics, emphasizing the practical aspects of its use. The compound's NMR spectra and mass spectrometry data are also widely referenced in analytical chemistry discussions.

Looking ahead, the demand for methyl({5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine is expected to rise, driven by its applicability in personalized medicine and bioconjugation techniques. As AI-powered research tools continue to advance, the integration of such compounds into virtual screening libraries will likely accelerate innovation. This aligns with the broader shift toward data-driven discovery in the life sciences sector.